Cas no 13402-51-2 (Benzenecarbothioicacid, S-(phenylmethyl) ester)
13402-51-2 structure
Product Name:Benzenecarbothioicacid, S-(phenylmethyl) ester
CAS No:13402-51-2
MF:C14H12OS
MW:228.309482574463
CID:147247
PubChem ID:25954
Update Time:2025-04-19
Benzenecarbothioicacid, S-(phenylmethyl) ester Chemical and Physical Properties
Names and Identifiers
-
- Benzenecarbothioicacid, S-(phenylmethyl) ester
- S-benzyl benzenecarbothioate
- Tibenzate
- (S)-benzyl benzenecarbothioate
- benzyl benzothioate
- Benzyl thiobenzoate
- S-Benzyl benzothioate
- S-Benzyl thiobenzoate
- thiobenzoic acid S-benzyl ester
- Tibenzato [INN-Spanish]
- Tibenzatum [INN-Latin]
- Nsc79263
- Wln: rvs1r
- Benzyl thiolbenzoate
- Thiobenzoic acid S-benzyl
- Benzoic acid, thio-, S-benzyl ester
- Thiobenzoic acid, S-benzyl ester
- AKOS002346585
- NS00122412
- alpha-Toluenethiol, benzoate
- Tibenzatum
- Benzenecarbothioic acid, S-(phenylmethyl) ester
- (benzylsulfanyl)(phenyl)methanone
- DTXSID90158463
- s-(Phenylmethyl)benzenecarbothioate
- SR-01000884008
- UNII-0I93JSA6L6
- Tibenzato
- 0I93JSA6L6
- CHEMBL2107077
- AI3-16937
- NSC 79263
- Benzoic acid, S-benzyl ester
- BRN 2049281
- Q27236811
- SCHEMBL2110094
- Tibenzate [INN]
- 13402-51-2
- SR-01000884008-1
- NSC-79263
-
- Inchi： 1S/C14H12OS/c15-14(13-9-5-2-6-10-13)16-11-12-7-3-1-4-8-12/h1-10H,11H2
- InChI Key： IXTYVGVNWHFZBK-UHFFFAOYSA-N
- SMILES： S(C(C1C=CC=CC=1)=O)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 228.06100
- Monoisotopic Mass: 228.061
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 42.4A^2
- XLogP3: 3.8
Experimental Properties
- Density: 1.1696 (rough estimate)
- Melting Point: 39.5°C
- Boiling Point: 340.12°C (rough estimate)
- Flash Point: 146.5°C
- Refractive Index: 1.5700 (estimate)
- PSA: 42.37000
- LogP: 3.76020
Benzenecarbothioicacid, S-(phenylmethyl) ester Security Information
- Storage Condition：Ventilation and low temperature drying
Benzenecarbothioicacid, S-(phenylmethyl) ester Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Benzenecarbothioicacid, S-(phenylmethyl) ester Related Literature
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Yen-Sen Liao,Chien-Fu Liang Org. Biomol. Chem. 2018 16 1871
-
Christian David Alcívar León,Gustavo Alberto Echeverría,Oscar Enrique Piro,Sonia Elizabeth Ulic,Jorge Luis Jios,Jaime Andrés Perea?ez,Isabel Cristina Henao Casta?eda,Hiram Pérez New J. Chem. 2017 41 14659
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Kostiantyn O. Marichev,Estevan C. Garcia,Kartick C. Bhowmick,Daniel J. Wherritt,Hadi Arman,Michael P. Doyle Chem. Sci. 2017 8 7152
-
Nasser Iranpoor,Habib Firouzabadi,Elham Etemadi-Davan,Arash Nematollahi,Hamid Reza Firouzi New J. Chem. 2015 39 6445
-
5. Flash vacuum pyrolysis of stabilised phosphorus ylides. Part 13.1 Extrusion of Ph3P from sulfinyl ylides and reactivity of the resulting sulfinyl carbenesR. Alan Aitken,Martin J. Drysdale,Bruce M. Ryan J. Chem. Soc. Perkin Trans. 1 1998 3345
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